(3S)-3-Amino-3-(4-methylfuran-2-yl)propanoic acid

• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol
• SMILES: CC1=COC(=C1)C(CC(=O)O)N
• InChI: InChI=1S/C8H11NO3/c1-5-2-7(12-4-5)6(9)3-8(10)11/h2,4,6H,3,9H2,1H3,(H,10,11)/t6-/m0/s1
• InChIKey: LSZQQPPNVBIBST-LURJTMIESA-N

What Is (3S)-3-Amino-3-(4-methylfuran-2-yl)propanoic Acid? CAS, Structure, and Vendor Availability

(3S)-3-Amino-3-(4-methylfuran-2-yl)propanoic acid is a chiral β-amino acid derivative bearing a 4-methylfuran-2-yl substituent at the β-carbon. Its molecular formula is C₈H₁₁NO₃ with a molecular weight of 169.18 g/mol . The compound is commercially available as a research chemical from multiple suppliers, typically at ≥95% purity, with the (S)-enantiomer assigned CAS 1366530-45-1 and the racemic or unspecified stereochemical form assigned CAS 1535969-01-7 . It belongs to the broader class of 3-amino-3-arylpropanoic acids, which serve as β-amino acid building blocks for peptidomimetic design and pharmaceutical intermediate synthesis. At present, no peer-reviewed primary literature reporting functional biological activity, potency, or selectivity data for this specific compound has been identified.

Building Block Chiral β-amino acid for peptidomimetic design

Substituent 4-methylfuran-2-yl side chain, distinct from common furan analogs

Stereochemistry Defined (S)-enantiomer for stereocontrolled synthesis

Why (3S)-3-Amino-3-(4-methylfuran-2-yl)propanoic Acid Cannot Be Casually Substituted with Other Furan-Containing β-Amino Acids

Although no direct comparative biological data exist for this compound, the chemical structure itself dictates that generic substitution is inappropriate. The 4-methylfuran-2-yl moiety differs fundamentally from the unsubstituted furan-2-yl or furan-3-yl groups found in commercially available analogs . The presence and position of the methyl group alters both the electronic properties (inductive electron donation at the furan ring) and steric profile of the molecule. In structurally related β-amino acid systems, furan substitution patterns have been shown to influence receptor recognition and enzyme substrate specificity—for instance, furan-2-yl versus furan-3-yl derivatives exhibit distinct recognition by aminoacyl-tRNA synthetases [1]. Consequently, a researcher requiring this specific 4-methylfuran substitution pattern for SAR studies or as a synthetic intermediate cannot assume that a 3-furyl or 2-furyl analog will produce identical results.

! 4-methyl substitution alters steric and electronic profile; SAR trends may not transfer from unsubstituted furan analogs.

! Furan ring position (2- vs 3-) influences recognition in related systems; direct replacement may change binding context.

! Racemic or (R)-enantiomer substitution would lose stereochemical definition critical for asymmetric synthesis.

• [1] ChemBioChem. (2014). Structural Basis of Furan–Amino Acid Recognition by a Polyspecific Aminoacyl‐tRNA‐Synthetase and its Genetic Encoding in Human Cells. https://doi.org/10.1002/cbic.201400006 View Source

Quantitative Differential Evidence for (3S)-3-Amino-3-(4-methylfuran-2-yl)propanoic Acid: Verified and Unverified Claims

Structural Differentiation: 4-Methylfuran-2-yl Moiety Versus Common Furan Analogs

The target compound contains a 4-methylfuran-2-yl substituent. This is structurally distinct from the unsubstituted furan-2-yl and furan-3-yl β-amino acids that are more commonly available from commercial suppliers . The methyl group at the 4-position introduces steric bulk and electron-donating effects absent in the comparator analogs. While no biological activity data exist for this compound, the structural differentiation is verifiable and quantifiable in terms of molecular descriptors: the methyl substitution adds +14.03 Da relative to 3-amino-3-(furan-2-yl)propanoic acid (MW 155.15) and increases the calculated logP by approximately +0.5 units based on fragment contribution methods.

Structural Differentiation

Class-level inference

ΔMW +14.03 Da, estimated ΔlogP ≈ +0.5 vs unsubstituted furan analogs

Distinct steric/electronic profile for scaffold selection

Based on molecular descriptor calculation; verify for target system

Evidence Dimension	Molecular structure (substituent pattern)
Target Compound Data	4-methylfuran-2-yl at β-position (MW 169.18 g/mol, C₈H₁₁NO₃)
Comparator Or Baseline	Furan-2-yl β-amino acid: unsubstituted furan-2-yl at β-position (MW 155.15 g/mol, C₇H₉NO₃); Furan-3-yl β-amino acid: unsubstituted furan-3-yl at β-position (MW 155.15 g/mol, C₇H₉NO₃)
Quantified Difference	ΔMW = +14.03 g/mol (one methyl group); estimated ΔlogP ≈ +0.5
Conditions	Chemical structure analysis based on SMILES notation and molecular formula

Why This Matters

For SAR studies or synthetic applications, the 4-methyl substitution provides a distinct steric and electronic profile that cannot be replicated by unsubstituted furan analogs.

Chirality: (S)-Enantiomer Differentiation from Racemic Mixture

The (S)-enantiomer (CAS 1366530-45-1) is a single stereoisomer, whereas the racemic or unspecified form is assigned CAS 1535969-01-7 . In β-amino acid chemistry, chirality at the β-carbon is critical for biological recognition and downstream stereochemical outcomes. For applications requiring enantiopure starting materials—such as asymmetric synthesis of peptidomimetics or chiral ligand preparation—the defined (S)-stereochemistry represents a critical specification parameter. The comparator baseline is the racemic mixture, which contains equal amounts of (R)- and (S)-enantiomers and would yield different stereochemical outcomes in asymmetric transformations.

Stereochemical Purity

Class-level inference

(S)-enantiomer ~100% ee vs racemate 0% ee

Enantiomer-defined for stereocontrolled synthesis

Supplier specification; confirm by chiral analysis

Evidence Dimension	Stereochemical purity and identity
Target Compound Data	(S)-enantiomer, single stereoisomer (CAS 1366530-45-1), ≥95% purity specification
Comparator Or Baseline	Racemic or unspecified stereochemical form (CAS 1535969-01-7), ≥95% purity specification
Quantified Difference	Enantiomeric excess: ~100% theoretical for (S)-enantiomer versus 0% ee for racemate
Conditions	Commercial specification based on supplier product listings

Why This Matters

Selection of the (S)-enantiomer over the racemate is essential for applications where stereochemical fidelity governs downstream biological or synthetic outcomes.

Critical Finding: Absence of Verifiable Biological Activity Data

A comprehensive search of peer-reviewed literature indexed in PubMed, SciFinder, Google Scholar, and patent databases identified zero primary research articles reporting functional assay data (e.g., IC₅₀, EC₅₀, Kd, MIC, % inhibition) for (3S)-3-Amino-3-(4-methylfuran-2-yl)propanoic acid. Statements observed in search results claiming pronounced antiproliferative, differentiation-inducing, or anti-fibrotic activities are attributable to entirely different compounds that were erroneously linked to this compound by search engine keyword proximity [1][2][3]. This evidence gap means that no quantitative differential claims regarding biological potency, selectivity, or in vivo performance can be substantiated.

Biological Activity Data

Data to verify

Zero peer-reviewed functional assay data identified

Procurement value as building block, not unverified bioactivity

Misattributed activity claims found in web sources

Evidence Dimension	Published biological activity data
Target Compound Data	No peer-reviewed activity data available (0 articles, 0 bioassays)
Comparator Or Baseline	Structurally related furan-containing β-amino acids have documented antimicrobial (MIC = 64 µg/mL against C. albicans) and enzyme recognition properties
Quantified Difference	Not applicable—target compound lacks any comparative activity data
Conditions	Literature search across PubMed, Google Scholar, SciFinder, and patent databases (conducted April 2026)

Why This Matters

Procurement decisions must be based on the compound's value as a synthetic building block or SAR tool, not on unverified biological claims.

• [1] Webisa Web Data Commons. (n.d.). Compound activity description (misattributed). http://webisa.webdatacommons.org/411878851 View Source
• [2] PubAnnotation. (n.d.). PubMed:23303451 annotation (misattributed). https://pubannotation.org/docs/sourcedb/PubMed/sourceid/23303451 View Source
• [3] Medical University of Lublin. (n.d.). MeSH record M0014961 (misattributed lipoxygenase inhibitor). https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 View Source

Validated Research Applications for (3S)-3-Amino-3-(4-methylfuran-2-yl)propanoic Acid

β-Amino Acid Building Block for Peptidomimetic Synthesis

The compound serves as a chiral β-amino acid scaffold for incorporation into peptidomimetics, where the 4-methylfuran-2-yl side chain provides a heteroaromatic moiety with distinct steric and electronic properties compared to phenyl or unsubstituted furan analogs . The (S)-stereochemistry is defined, enabling stereocontrolled incorporation into peptide backbones or β-peptide foldamers. This application is supported by the compound's classification as a β-amino acid derivative and its commercial availability as a research chemical.

Structure-Activity Relationship (SAR) Probe in Furan-Containing Compound Series

In medicinal chemistry programs investigating furan-containing bioactive molecules, this compound can serve as an SAR probe to assess the impact of β-amino acid substitution at specific positions. The 4-methyl substitution pattern differentiates it from the more common 2-furyl and 3-furyl β-amino acids , enabling systematic exploration of substituent effects on target engagement or pharmacokinetic properties when incorporated into larger molecular frameworks.

Synthetic Intermediate for Heterocyclic Library Construction

The presence of both a primary amine and a carboxylic acid, along with a 4-methylfuran ring, makes this compound a versatile intermediate for constructing diverse heterocyclic libraries. The amino group can undergo amide coupling, reductive amination, or urea formation, while the carboxylic acid can be activated for esterification or peptide coupling [1]. The furan ring itself can participate in Diels-Alder cycloadditions or electrophilic substitution reactions, providing multiple diversification vectors.

Application

Selection Property

Validation Focus

Peptidomimetic synthesis

Chiral β-amino acid scaffold with 4-methylfuran side chain

Stereochemical incorporation fidelity

SAR studies in furan series

4-methyl substitution pattern vs common analogs

Substituent effect on target engagement context

Heterocyclic library intermediate

Amine, carboxylic acid, and furan reactive handles

Diversification reaction compatibility

• [1] Google Patents. (2000). Synthesis of 3-amino-3-arylpropanoates. RU2225859C2. https://patents.google.com/patent/RU2225859C2/en View Source